Cas no 59851-31-9 (3-(benzylsulfanyl)phenanthro[9,10-e][1,2,4]triazine)

• Product Name: 3-(benzylsulfanyl)phenanthro[9,10-e][1,2,4]triazine
• CAS No: 59851-31-9
• MF: C₂₂H₁₅N₃S
• MW: 353.439603090286
• CID: 950766
• PubChem ID: 332058
• Update Time: 2025-04-19

3-(benzylsulfanyl)phenanthro[9,10-e][1,2,4]triazine Chemical and Physical Properties

Names and Identifiers

• 3-(benzylsulfanyl)phenanthro[9,10-e][1,2,4]triazine
• benzyl phenanthro[9,10-e][1,2,4]triazin-3-yl sulfide
• 3-benzylsulfanylphenanthro[9,10-e][1,2,4]triazine
• SCHEMBL20211617
• NSC-327702
• NCGC00097860-01
• CHEMBL1358395
• NCGC00014759-02
• DTXSID00318238
• NSC327702
• NCGC00014759
• Oprea1_278914
• NCI327702
• NCIStruc2_001424
• NCI60_002844
• MLS000758488
• SMR000528941
• CCG-36965
• NCIStruc1_001681
• 59851-31-9

• Inchi： 1S/C22H15N3S/c1-2-8-15(9-3-1)14-26-22-23-20-18-12-6-4-10-16(18)17-11-5-7-13-19(17)21(20)24-25-22/h1-13H,14H2
• InChI Key： VNLBCJYVPMIDDO-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)C1=NN=C2C(C3C=CC=CC=3C3C=CC=CC=32)=N1

Computed Properties

• Exact Mass: 353.09885
• Monoisotopic Mass: 353.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 64Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 621°C at 760 mmHg
• Flash Point: 329.4°C
• Refractive Index: 1.791
• PSA: 38.67